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Compound of Interest

Compound Name: Triton X 100

Cat. No.: B7826099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Triton X-

100 solutions. Triton X-100, a nonionic surfactant, is a crucial excipient in pharmaceutical

formulations and a common laboratory reagent for cell lysis, protein solubilization, and as a

wetting agent. A thorough understanding of its physical characteristics is essential for

optimizing experimental protocols, ensuring formulation stability, and controlling manufacturing

processes.

Core Physical Properties of Triton X-100
Triton X-100 is the registered trademark for octylphenol ethoxylate, which possesses a

hydrophilic polyethylene oxide chain (averaging 9.5 ethylene oxide units) and a hydrophobic 4-

(1,1,3,3-tetramethylbutyl)-phenyl group.[1] This amphipathic structure dictates its behavior in

aqueous solutions, leading to the formation of micelles above a certain concentration.

Quantitative Data Summary
The following tables summarize key physical properties of Triton X-100 and its aqueous

solutions. These values are critical for applications ranging from fluid handling to formulation

development.

Table 1: General Physical and Performance Properties of Triton X-100
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Property Value Conditions Reference(s)

Molecular Weight

(Average)
~625 g/mol - [2]

Appearance Clear, viscous liquid 25°C [3]

Density (Neat) 1.06-1.07 g/mL 20-25°C [2][4][5]

Viscosity (Neat) ~240-270 cP 25°C [3][4]

Refractive Index

(Neat)
~1.491 20°C [4]

HLB (Hydrophile-

Lipophile Balance)
13.4 - 13.5 Calculated [2][5]

Cloud Point 63-69°C 1% aqueous solution [2][5]

pH 6.0 - 8.0 5% aqueous solution [2][4]

Table 2: Critical Micelle Concentration (CMC) of Triton X-100 in Water

Temperature CMC (mM) CMC (ppm) Reference(s)

25°C 0.22 - 0.24 mM ~189 ppm [2][5]

Note: The CMC of nonionic surfactants like Triton X-100 generally decreases with an increase

in temperature.[6]

Table 3: Density of Aqueous Triton X-100 Solutions at Various Temperatures
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Molar
Concentration
(mol·dm⁻³)

Density at 298 K
(g·cm⁻³)

Density at 308 K
(g·cm⁻³)

Density at 318 K
(g·cm⁻³)

0.00018 0.99728 0.99426 0.99042

0.00036 0.99751 0.99449 0.99066

0.00054 0.99774 0.99472 0.99089

0.00072 0.99797 0.99495 0.99113

0.00090 0.99820 0.99518 0.99136

0.00108 0.99843 0.99541 0.99159

0.00126 0.99866 0.99564 0.99182

0.00144 0.99889 0.99587 0.99205

0.00162 0.99912 0.99610 0.99228

0.00180 0.99935 0.99633 0.99251

Data adapted from Yadav, S. K. (2012). Asian Journal of Chemistry; Vol. 24, No. 4, 1439-1441.

Table 4: Surface Tension of Aqueous Triton X-100 Solutions at 25°C

Concentration (wt%) Surface Tension (dynes/cm)

1.0 33

0.1 31

0.01 30

0.001 38

Data adapted from a technical document on Triton® X Surfactants.

Table 5: Viscosity of Aqueous Triton X-100 Solutions
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Concentration (wt%) Viscosity Behavior at 25°C

< 40% Viscosity increases with concentration.

40% - 70%
Gel formation may occur, leading to a very high

viscosity.

> 70%
Viscosity decreases as concentration

approaches that of the neat liquid.

Note: The viscosity of aqueous Triton X-100 solutions is highly dependent on concentration and

temperature. At concentrations between 40-70%, the solution can form a gel phase at room

temperature, significantly increasing its viscosity.[1]

Visualizations: Conceptual and Experimental
Workflows
Triton X-100 Behavior in Aqueous Solution
The diagram below illustrates the relationship between the concentration of Triton X-100 and its

physical state in solution. Below the Critical Micelle Concentration (CMC), Triton X-100 exists

primarily as individual molecules (monomers). As concentration increases, these monomers

progressively populate the air-water interface, causing a sharp drop in surface tension. Above

the CMC, the interface becomes saturated, and excess monomers self-assemble into spherical

structures called micelles. At this point, the surface tension remains relatively constant.
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Triton X-100 Concentration vs. Micelle Formation

Surface Tension Profile
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Prepare Triton X-100
Solutions of Varying

Concentrations

Calibrate Tensiometer
with Deionized Water

Clean Wilhelmy Plate
(Platinum) with Solvent

and Flame Anneal

Immerse Plate in
Sample Solution

Record Force (F) Required
to Pull Plate from Interface

Calculate Surface Tension (γ)
γ = F / (L * cosθ)

Plot Surface Tension
vs. Log(Concentration)

Determine CMC from
Inflection Point of Plot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/ICN_/194854.20050301.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/160/855/t8532pis.pdf
https://en.wikipedia.org/wiki/Triton_X-100
https://www.lookchem.com/casno9002-93-1.html
https://www.dow.com/documents/119/119-01882-01-triton-x100-surfactant-tds.pdf?iframe=true
https://asianpubs.org/index.php/ajchem/article/download/8834/8822
https://www.benchchem.com/product/b7826099#physical-properties-of-triton-x-100-solution
https://www.benchchem.com/product/b7826099#physical-properties-of-triton-x-100-solution
https://www.benchchem.com/product/b7826099#physical-properties-of-triton-x-100-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7826099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

